Cas no 1547146-29-1 (Benzenamine, 4-(1,2,2,2-tetrafluoroethyl)-)

Benzenamine, 4-(1,2,2,2-tetrafluoroethyl)-, is a fluorinated aromatic amine characterized by the presence of a tetrafluoroethyl substituent at the para position of the aniline ring. This structural feature imparts unique physicochemical properties, including enhanced lipophilicity and electron-withdrawing effects, making it valuable in specialized synthetic applications. The compound is particularly useful as an intermediate in the synthesis of advanced materials, agrochemicals, and pharmaceuticals, where its fluorine-rich moiety can improve metabolic stability and binding affinity. Its high purity and well-defined reactivity profile ensure consistent performance in nucleophilic substitution and cross-coupling reactions. Proper handling is advised due to potential sensitivity to moisture and light.
Benzenamine, 4-(1,2,2,2-tetrafluoroethyl)- structure
1547146-29-1 structure
Product Name:Benzenamine, 4-(1,2,2,2-tetrafluoroethyl)-
CAS No:1547146-29-1
MF:C8H7F4N
MW:193.141495943069
CID:5252410
Update Time:2025-05-22

Benzenamine, 4-(1,2,2,2-tetrafluoroethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(1,2,2,2-tetrafluoroethyl)-
    • Inchi: 1S/C8H7F4N/c9-7(8(10,11)12)5-1-3-6(13)4-2-5/h1-4,7H,13H2
    • InChI Key: PUWVBJGDOINCMQ-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(C(F)C(F)(F)F)C=C1

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Benzenamine, 4-(1,2,2,2-tetrafluoroethyl)- Related Literature

Additional information on Benzenamine, 4-(1,2,2,2-tetrafluoroethyl)-

Exploring Benzenamine, 4-(1,2,2,2-tetrafluoroethyl)- (CAS No. 1547146-29-1): Properties, Applications, and Industry Insights

Benzenamine, 4-(1,2,2,2-tetrafluoroethyl)-, with the CAS number 1547146-29-1, is a specialized aromatic amine compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique tetrafluoroethyl group attached to a benzene ring, exhibits remarkable properties that make it valuable for advanced applications. In this comprehensive overview, we delve into its molecular structure, synthesis methods, and potential uses, while addressing common queries and industry trends.

The molecular structure of Benzenamine, 4-(1,2,2,2-tetrafluoroethyl)- features a benzene ring substituted with an amino group and a 1,2,2,2-tetrafluoroethyl moiety. This combination imparts distinct electronic and steric effects, influencing its reactivity and solubility. Researchers often highlight its potential as a building block in the synthesis of fluorinated organic compounds, which are increasingly sought after in materials science and drug development due to their enhanced stability and bioavailability.

One of the most frequently asked questions about CAS No. 1547146-29-1 revolves around its synthesis. The compound is typically prepared through nucleophilic aromatic substitution or catalytic fluorination reactions, leveraging modern fluorination techniques such as electrochemical or transition-metal-catalyzed processes. These methods align with the growing demand for sustainable and efficient synthetic routes in green chemistry—a hot topic among researchers and industry professionals.

In the pharmaceutical sector, Benzenamine, 4-(1,2,2,2-tetrafluoroethyl)- is explored as a precursor for active pharmaceutical ingredients (APIs). Its fluorinated structure is particularly relevant in the design of protease inhibitors and kinase modulators, where fluorine atoms enhance binding affinity and metabolic stability. This aligns with the current focus on fluorinated drugs and their role in treating diseases like cancer and viral infections.

Beyond pharmaceuticals, this compound finds applications in agrochemicals and specialty materials. For instance, its derivatives are investigated for use in liquid crystals and polymer additives, addressing the need for high-performance materials in electronics and coatings. The tetrafluoroethyl group’s hydrophobicity and chemical inertness make it ideal for these applications, resonating with trends in advanced material innovation.

Environmental and regulatory considerations are also critical when discussing CAS No. 1547146-29-1. While fluorinated compounds offer performance benefits, their persistence in the environment has sparked debates. Researchers are actively studying biodegradation pathways and safer alternatives, reflecting broader concerns about sustainable chemistry and PFAS (per- and polyfluoroalkyl substances) regulation—a trending topic in environmental science.

From a commercial perspective, the global market for fluorinated aromatic amines like Benzenamine, 4-(1,2,2,2-tetrafluoroethyl)- is expanding, driven by demand from Asia-Pacific and North America. Suppliers and manufacturers are increasingly focusing on scalability and cost-effectiveness to meet the needs of diverse industries. This aligns with searches for fluorochemical suppliers and custom synthesis services, highlighting the compound’s industrial relevance.

In conclusion, Benzenamine, 4-(1,2,2,2-tetrafluoroethyl)- (1547146-29-1) represents a versatile and high-value compound with broad applications. Its unique properties and alignment with industry trends—such as fluorinated drug development, green synthesis, and material science advancements—make it a subject of ongoing research and commercial interest. As innovation continues, this compound is poised to play a pivotal role in addressing contemporary scientific and industrial challenges.

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